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The following table summarizes experimental data on feed additives that protect quails from gossypol-

induced immunosuppression and oxidative damage, as demonstrated in a 2025 study [1].

Additive Dosage
Body Weight
Gain (BWG)
Improvement

FCR
Improvement

Key
Antioxidant
Effects

Key
Immunological
Effects

Turmeric*

(Curcuma
longa)*

5000

mg/kg
diet

Increased BWG

by 15.6% vs.
positive control

Restored to

level of negative
control

Significantly

restored
antioxidant

enzyme
activities

Increased

antibody
production

Probiotic 100
mg/kg

diet

Increased BWG
by 15.9% vs.

positive control

Restored to
level of negative

control

Significantly
restored

antioxidant
enzyme

activities

Increased IgG by
60% vs. positive

control
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Additive Dosage
Body Weight
Gain (BWG)
Improvement

FCR
Improvement

Key
Antioxidant
Effects

Key
Immunological
Effects

Multi-
enzyme

500
mg/kg

diet

Increased BWG
by 14.2% vs.

positive control

Restored to
level of negative

control

Significantly
restored

antioxidant
enzyme

activities

Increased
antibody

production

Alpha-
Lipoic
Acid

300

mg/kg
diet

Data in study Restored to

level of negative
control

Increased SOD
by 105%;
reduced MDA
by 46.8%

Increased IgG by
60% vs. positive
control

Detailed Experimental Protocol

The data in the table above was generated under the following experimental conditions [1]:

Objective: To evaluate the protective effects of four feed additives against gossypol-induced

immunosuppression and oxidative damage in quails.
Animal Model & Design: 300 fourteen-day-old Japanese quail chicks were randomly assigned to six

dietary treatments (with five replicates of 10 birds each) in a completely randomized design. The trial
lasted from 14 to 42 days of age.

Dietary Treatments:
Negative control (NC): Basal diet without gossypol or additives.

Positive control (PC): Basal diet supplemented with 116.6 mg/kg of free gossypol.
PC + Turmeric: PC diet with 5000 mg/kg turmeric powder.

PC + Probiotic: PC diet with 100 mg/kg of a multi-strain probiotic.
PC + Multi-enzyme: PC diet with 500 mg/kg of a multi-enzyme complex.

PC + Alpha-Lipoic Acid (ALA): PC diet with 300 mg/kg ALA.
Key Measurements:

Growth Performance: Body weight gain (BWG) and feed conversion ratio (FCR) were
calculated.

Oxidative Stress Markers: Serum levels of superoxide dismutase (SOD), glutathione
peroxidase (GPx), and malondialdehyde (MDA) were measured.

Liver Enzyme Activity: Serum aspartate aminotransferase (AST), alanine aminotransferase
(ALT), and alkaline phosphatase (ALP) were analyzed.
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Immune Response: Serum immunoglobulins (IgG, IgM, IgA) were quantified using poultry-

specific ELISA kits.

Mechanisms of Gossypol Action and Additive
Protection

Gossypol exhibits a dual role: it can induce oxidative stress in animal tissues while also demonstrating pro-

oxidant effects in tumor cells. The protective additives likely work through several pathways, as illustrated

below.
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The diagram illustrates the core mechanisms. Key points include:

Gossypol as a Pro-Oxidant: Gossypol interferes with mitochondrial function, promoting the

generation of reactive oxygen species (ROS) [1] [2]. This oxidative stress leads to lipid peroxidation
(measured as MDA), cell damage, and apoptosis [1] [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s624988?utm_src=pdf-body-img
https://link.springer.com/article/10.1007/s44338-025-00122-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11511463/
https://link.springer.com/article/10.1007/s44338-025-00122-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC4157391/
https://www.smolecule.com/products/s624988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Antioxidant Role of Additives: Turmeric (curcumin), probiotics, multi-enzymes, and alpha-lipoic acid

act as antioxidants. They help scavenge ROS and upregulate the body's endogenous antioxidant
defenses, such as SOD and GPx, thereby protecting cells from damage [1].

Gossypol's Dual Role in Cancer Research: It's important to note that gossypol's pro-oxidant
property is also investigated for therapeutic benefits. In cancer studies, gossypol induces ROS in

tumor cells, leading to apoptosis; combining gossypol with antioxidants can enhance this anti-tumor
cytotoxicity by preventing its oxidative inactivation in the body [3].

Insights for Researchers

Consider the Dual Role of Gossypol: The compound's apparent "antioxidant" effect in a study may
be indirect, by mitigating gossypol-induced toxicity. Direct experimental designs are needed to clarify

gossypin's specific action [1] [3].
Explore Processing Methods: For applications using cottonseed meal, consider glandless
cottonseed varieties, which are naturally low in gossypol [4], or processing methods like hydrolysis,
which can significantly improve the nutritional and functional properties of cottonseed meal [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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